Cas no 90723-85-6 (1,3,5-Triazine, 2,4-dichloro-6-(2-methoxyphenyl)-)

• Product Name: 1,3,5-Triazine, 2,4-dichloro-6-(2-methoxyphenyl)-
• CAS No: 90723-85-6
• MF: C₁₀H₇Cl₂N₃O
• MW: 256.088079690933
• CID: 788460
• PubChem ID: 49758599
• Update Time: 2025-05-22

1,3,5-Triazine, 2,4-dichloro-6-(2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine, 2,4-dichloro-6-(2-methoxyphenyl)-
• 2,4-dichloro-6-(2-methoxyphenyl)-1,3,5-triazine
• DTXSID80677956
• AKOS014986836
• 90723-85-6
• SCHEMBL11405229

• Inchi： 1S/C10H7Cl2N3O/c1-16-7-5-3-2-4-6(7)8-13-9(11)15-10(12)14-8/h2-5H,1H3
• InChI Key： GXMDCASMWODBHV-UHFFFAOYSA-N
• SMILES： ClC1N=C(N=C(C2C=CC=CC=2OC)N=1)Cl

Computed Properties

• Exact Mass: 254.997
• Monoisotopic Mass: 254.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 47.9A^2

Additional information on 1,3,5-Triazine, 2,4-dichloro-6-(2-methoxyphenyl)-

Comprehensive Guide to 1,3,5-Triazine, 2,4-dichloro-6-(2-methoxyphenyl)- (CAS No. 90723-85-6)

1,3,5-Triazine, 2,4-dichloro-6-(2-methoxyphenyl)- (CAS No. 90723-85-6) is a specialized triazine derivative widely recognized for its unique chemical properties and applications in various industries. This compound belongs to the heterocyclic aromatic family, characterized by a six-membered ring containing nitrogen atoms. Its molecular structure, featuring dichloro and methoxyphenyl substituents, makes it a valuable intermediate in organic synthesis and material science.

The 2,4-dichloro-6-(2-methoxyphenyl)-1,3,5-triazine is particularly significant in the development of advanced polymers and pharmaceutical intermediates. Researchers and manufacturers favor this compound due to its stability and reactivity, which are essential for creating high-performance materials. In recent years, the demand for triazine-based compounds has surged, driven by innovations in sustainable chemistry and green synthesis methods.

One of the most notable applications of 1,3,5-Triazine, 2,4-dichloro-6-(2-methoxyphenyl)- is in the production of UV stabilizers and flame retardants. These additives are crucial for enhancing the durability and safety of plastics, coatings, and textiles. With increasing environmental regulations, industries are actively seeking eco-friendly alternatives, and this compound has emerged as a promising candidate due to its low toxicity and high efficiency.

In the pharmaceutical sector, CAS No. 90723-85-6 serves as a key building block for synthesizing bioactive molecules. Its structural versatility allows chemists to modify its properties for targeted drug delivery and therapeutic applications. Recent studies have explored its potential in anticancer agents and antimicrobial compounds, aligning with the growing focus on precision medicine and drug discovery.

The synthesis of 2,4-dichloro-6-(2-methoxyphenyl)-1,3,5-triazine typically involves nucleophilic substitution reactions and catalytic processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and reduce waste, reflecting the industry's shift toward sustainable manufacturing. These innovations are particularly relevant given the rising interest in circular economy practices.

From a market perspective, the global demand for triazine derivatives is expected to grow steadily, fueled by their expanding applications in electronics, agriculture, and healthcare. Companies specializing in fine chemicals are investing in R&D to develop novel derivatives of 90723-85-6, catering to the evolving needs of high-tech industries. Additionally, the compound's role in renewable energy solutions, such as organic photovoltaics, has garnered significant attention.

Safety and handling of 1,3,5-Triazine, 2,4-dichloro-6-(2-methoxyphenyl)- require adherence to standard laboratory protocols. While it is not classified as hazardous under normal conditions, proper storage in cool, dry environments and the use of personal protective equipment (PPE) are recommended. Regulatory compliance, including REACH and OSHA guidelines, ensures safe usage across industries.

In summary, CAS No. 90723-85-6 represents a versatile and valuable compound in modern chemistry. Its applications span from material science to pharmaceuticals, making it a critical component in innovation-driven sectors. As industries continue to prioritize sustainability and efficiency, the relevance of 2,4-dichloro-6-(2-methoxyphenyl)-1,3,5-triazine is set to increase, solidifying its position as a cornerstone of advanced chemical research.